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Compound of Interest

Compound Name: Cho-C-peg2-C-cho

Cat. No.: B11906806

Essential Safety and Handling Guide for Cho-C-
peg2-C-cho

Disclaimer: Specific safety and handling data for Cho-C-peg2-C-cho is not readily available.
The following guidance is synthesized from safety protocols for its constituent functional
groups: aldehydes and polyethylene glycol (PEG), as well as general practices for handling
bifunctional crosslinkers. It is imperative to consult your institution's safety officer and perform a
thorough risk assessment before handling this chemical.

Hazard Assessment

Cho-C-peg2-C-cho is a bifunctional crosslinker containing two aldehyde (-CHO) groups and a
polyethylene glycol (PEG) spacer. The primary hazards are associated with the reactive
aldehyde groups.

¢ Inhalation: Vapors or aerosols may cause irritation to the respiratory tract. Inhalation of
aldehyde compounds can potentially alter breathing patterns by causing airway
constriction[1].

o Skin Contact: Aldehydes can cause skin irritation and may lead to allergic contact
dermatitis[1]. Prolonged contact should be avoided.

o Eye Contact: Direct contact with the eyes can cause serious irritation or burns[2].

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b11906806?utm_src=pdf-interest
https://www.benchchem.com/product/b11906806?utm_src=pdf-body
https://www.benchchem.com/product/b11906806?utm_src=pdf-body
https://www.benchchem.com/product/b11906806?utm_src=pdf-body
https://www.benchchem.com/product/b11906806?utm_src=pdf-body
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11906806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

 Ingestion: Ingestion may cause irritation to the gastrointestinal tract.

e Reactivity: As a bifunctional crosslinker, it is designed to react with other molecules, primarily
targeting primary amines. This reactivity means it can also react with biological tissues upon

exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. All handling of
Cho-C-peg2-C-cho should be conducted in a certified chemical fume hood.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Avoid latex
gloves as they may not provide
adequate protection against
aldehydesJ[1]. Inspect gloves
for any signs of degradation or
punctures before use. For
tasks with a high splash
potential, consider double-

gloving.

Eyes/Face

Safety goggles and face shield

Always wear chemical splash
goggles that meet ANSI Z87.1
standards. When there is a
significant risk of splashing, a
full-face shield must be worn in

addition to goggles[1].

Body

Laboratory coat

A fully buttoned, long-sleeved
laboratory coat should be worn
to protect against minor
splashes. For larger quantities
or higher-risk procedures, a
chemical-resistant apron over

the lab coat is advised.

Respiratory

Fume hood / Respirator

All work with Cho-C-peg2-C-
cho should be performed in a
certified chemical fume hood to
minimize vapor inhalation[1]. If
a fume hood is not available or
if there is a risk of exceeding
exposure limits, a NIOSH-
approved respirator with an
organic vapor cartridge is

required[1].
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Operational Plan: Experimental Protocol for
Handling

This step-by-step guide ensures a safe workflow for handling Cho-C-peg2-C-cho from
preparation to cleanup.

o Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble all necessary materials, including the chemical, solvents, reaction vessels, and
waste containers, inside the fume hood before starting.

» Donning Personal Protective Equipment (PPE):

o

Put on a lab coat and ensure it is fully buttoned.

[¢]

Don chemical splash goggles.

[e]

Wash and dry hands thoroughly before donning the appropriate chemical-resistant gloves
(nitrile or butyl rubber)[1]. Ensure the glove cuffs are pulled over the sleeves of the lab
coat.

[¢]

If a higher splash risk is identified, wear a face shield and a chemical-resistant apron.
» Handling and Dispensing:

o Perform all manipulations, including weighing and dissolving the compound, inside the
chemical fume hood.

o If the compound is a solid, handle it carefully to avoid creating dust. If it is a viscous liquid,
which is common for PEGylated reagents, handle it with care to prevent splashes][3].

o When transferring the chemical, pour slowly and deliberately.
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o Keep all containers of Cho-C-peg2-C-cho tightly sealed when not in immediate use.

o Post-Handling and Cleanup:
o Decontaminate the work area within the fume hood with an appropriate cleaning agent.
o Remove gloves using a technique that prevents skin contact with the outer surface.

o Dispose of contaminated gloves and any other disposable PPE in a designated hazardous

waste container.

o Wash hands thoroughly with soap and water immediately after removing gloves.

Logistical Information: Properties and Exposure
Limits
The following data is for analogous compounds and should be used for estimation purposes

only.

Table of Representative Physical and Chemical Properties

Property Value | Description Notes

_ Likely a liquid or semi-solid at PEGs with low molecular
Physical State ] ) o
room temperature. weights are typically liquids[4].

Expected to be soluble in
) The PEG component
. water and many organic .
Solubility enhances aqueous solubility[7]
solvents (e.g., DMSO, DMF,

8].
dichloromethane)[5][6]. 5]
od May have a sharp, pungent Characteristic of many
or
odor. aldehydes|[9].
Stable under recommended o
- N ) Aldehydes can be oxidized to
Stability storage conditions. Avoid

e carboxylic acids[4].
strong oxidizing agents.

Table of Representative Occupational Exposure Limits for Aldehydes
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OSHA PEL (8-hr ACGIH TLV NIOSH REL (10-hr
Compound .
TWA) (Ceiling) TWA)
Lowest Feasible
Acetaldehyde 200 ppm[2] 25 ppm[2] )
Concentration[2]
) 50 ppm (8-hr TWA)
Valeraldehyde Not Established [10] 50 ppm[10]
Acrolein 0.1 ppm (ST) 0.3 ppm[11] 0.1 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

Disposal Plan

Waste Collection: All waste materials contaminated with Cho-C-peg2-C-cho, including
gloves, pipette tips, and empty containers, must be collected in a clearly labeled, sealed
hazardous waste container.

Disposal Method: Dispose of chemical waste through your institution's environmental health
and safety (EHS) office. Do not pour down the drain[12]. For unused PEG-containing
substances, the recommended practice is to mix them with an unappealing material like cat
litter, seal it in a plastic bag, and dispose of it in the solid trash, though institutional EHS
guidelines take precedence[12].

First Aid and Emergency Procedures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, seek
medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water for at least 15 minutes[1]. Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

o Spills: In case of a small spill inside a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand). Collect the contaminated material into a sealed hazardous waste
container. For larger spills, evacuate the area and contact your institution's EHS office.

Workflow for Safe Handling of Cho-C-peg2-C-cho
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Safe Handling Workflow for Cho-C-peg2-C-cho
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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